![molecular formula C8H19N B2573013 (2R)-2,3-Dimethylhexan-1-amine CAS No. 2248221-06-7](/img/structure/B2573013.png)
(2R)-2,3-Dimethylhexan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2,3-Dimethylhexan-1-amine, also known as DMHA, is a psychoactive compound that has gained popularity in the research community in recent years. It is a synthetic analogue of amphetamine and is structurally similar to DMAA (1,3-dimethylamylamine). DMHA has been studied for its potential use as a performance-enhancing drug, cognitive enhancer, and as a treatment for neurological disorders.
Mechanism of Action
(2R)-2,3-Dimethylhexan-1-amine works by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, motivation, and attention. This compound also acts as a stimulant, increasing heart rate and blood pressure.
Biochemical and Physiological Effects:
This compound has been shown to increase energy levels, improve focus and concentration, and enhance physical performance. It has also been shown to increase heart rate and blood pressure. This compound has been studied for its potential use as a treatment for neurological disorders, such as Alzheimer's disease, due to its ability to increase levels of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-2,3-Dimethylhexan-1-amine in lab experiments is its ability to increase energy levels and improve focus and concentration. This can be useful in studies that require a high level of mental or physical activity. However, this compound's ability to increase heart rate and blood pressure may limit its use in certain experiments.
Future Directions
There are several potential future directions for (2R)-2,3-Dimethylhexan-1-amine research. One area of interest is the use of this compound as a treatment for neurological disorders, such as Alzheimer's disease. Another area of interest is the potential use of this compound as a performance-enhancing drug in athletes. Further research is needed to fully understand the potential benefits and risks of this compound in these applications.
Synthesis Methods
(2R)-2,3-Dimethylhexan-1-amine can be synthesized through a multi-step process starting with the reaction of 2,3-dimethylbutanal with nitroethane to form 2-nitro-2,3-dimethylbutane. This compound is then reduced with hydrogen gas and a catalyst to form 2-amino-2,3-dimethylbutane. The final step involves the reaction of 2-amino-2,3-dimethylbutane with formaldehyde to form this compound.
Scientific Research Applications
(2R)-2,3-Dimethylhexan-1-amine has been studied for its potential use as a performance-enhancing drug in athletes. It has been shown to increase energy levels, improve focus and concentration, and enhance physical performance. This compound has also been studied for its potential use as a cognitive enhancer in individuals with cognitive impairments, such as Alzheimer's disease.
Properties
IUPAC Name |
(2R)-2,3-dimethylhexan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-4-5-7(2)8(3)6-9/h7-8H,4-6,9H2,1-3H3/t7?,8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFALYJCUEITKAW-MQWKRIRWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(C)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC(C)[C@@H](C)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.